Cas no 1935988-89-8 (5-Chloropyrazine-2-sulfonamide)

• Product Name: 5-Chloropyrazine-2-sulfonamide
• CAS No: 1935988-89-8
• MF: C₄H₄ClN₃O₂S
• MW: 193.611457824707
• MDL: MFCD33534239
• CID: 5153137
• PubChem ID: 131001400
• Update Time: 2026-03-03

5-Chloropyrazine-2-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 5-chloropyrazine-2-sulfonamide
• 5-Chloro-pyrazine-2-sulfonic acid amide
• 1935988-89-8
• SCHEMBL20610121
• EN300-1992951
• 5-Chloro-2-pyrazinesulfonamide
• G66848
• DB-155170
• 5-Chloropyrazine-2-sulfonamide

• MDL： MFCD33534239
• Inchi： 1S/C4H4ClN3O2S/c5-3-1-8-4(2-7-3)11(6,9)10/h1-2H,(H2,6,9,10)
• InChI Key： WMTXLJAIYGWDKB-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(C=N1)S(N)(=O)=O

Computed Properties

• Exact Mass: 192.9712752g/mol
• Monoisotopic Mass: 192.9712752g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 94.3